Cas no 54787-00-7 (Bicyclo[3.3.1]nonane-2-carboxaldehyde)

• Product Name: Bicyclo[3.3.1]nonane-2-carboxaldehyde
• CAS No: 54787-00-7
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 353673
• PubChem ID: 20061053
• Update Time: 2025-04-19

Bicyclo[3.3.1]nonane-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane-2-carboxaldehyde
• bicyclo[3.3.1]nonane-4-carbaldehyde
• DTXSID70602010
• SCHEMBL9877756
• Bicyclo[3.3.1]nonane-2-carbaldehyde
• 54787-00-7

• Inchi： 1S/C10H16O/c11-7-10-5-4-8-2-1-3-9(10)6-8/h7-10H,1-6H2
• InChI Key： BRAXXURPTXSRSZ-UHFFFAOYSA-N
• SMILES： O=CC1CCC2CCCC1C2

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides